BENGHE Foundational & Exploratory

Check Availability & Pricing

Physicochemical properties of 4-(3-Methyl-4-
nhitrophenyl)morpholine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

4-(3-Methyl-4-
Compound Name:
nitrophenyl)morpholine

cat. No.: B1338930

Technical Guide: 4-(3-Methyl-4-
nitrophenyl)morpholine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a summary of the available physicochemical properties of 4-(3-
Methyl-4-nitrophenyl)morpholine. Due to the limited publicly available data for this specific
compound, this document also includes information on closely related analogs to provide a
comparative context for researchers. The guide is intended for professionals in drug
development and scientific research who are interested in the characteristics and potential
applications of nitrophenyl-morpholine derivatives.

Introduction

4-(3-Methyl-4-nitrophenyl)morpholine is a substituted aromatic heterocyclic compound. The
morpholine moiety is a common scaffold in medicinal chemistry, known for its favorable
pharmacokinetic properties. The nitrophenyl group is a versatile functional group that can be a
precursor for various other functionalities, making this compound a potentially useful
intermediate in the synthesis of more complex molecules. This guide aims to consolidate the
known information about this compound.
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Physicochemical Properties

Detailed experimental data on the physicochemical properties of 4-(3-Methyl-4-
nitrophenyl)morpholine are not readily available in the public domain. However, some basic
molecular identifiers have been established.

Property Value Source
CAS Number 220679-09-4 [1]
Molecular Formula C11H14N20s3 [2][3]
Molecular Weight 222.25 g/mol [2]
Appearance No data available [4]
Melting Point No data available [4]
Boiling Point No data available [4]
Solubility No data available

pKa No data available

logP No data available

Comparative Data for Related Compounds

To provide some context, the following table summarizes the physicochemical properties of
structurally similar compounds. These values can offer an approximation of the expected
properties for 4-(3-Methyl-4-nitrophenyl)morpholine.
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Molecular . .
CAS Molecular . Melting Boiling
Compound Weight ( . .
Number Formula Point (°C) Point (°C)
g/mol )
4-(4-
Nitrophenyl) 10389-51-2 C10H12N203 208.21 152 386.2+37.0
morpholine
4-(3-
) No data
Nitrophenyl) 116922-22-6 C10H12N203 208.22 ) 365.5+37.0
) available
morpholine
4-(4-
Nitrophenyl) No data
_ 446292-04-2 C10H10N204 222.20 _ 516.8
morpholin-3- available
one
4-(3-Amino-4-
nitrophenyl)m  54998-00-4 C10H13N303 223.23 187.5 469.7

orpholine

Experimental Protocols

Specific, detailed experimental protocols for the synthesis and analysis of 4-(3-Methyl-4-

nitrophenyl)morpholine are not described in the currently available scientific literature.

However, a general synthetic approach for N-arylation of morpholine is well-established.

General Synthesis of N-Aryl Morpholines

A common method for the synthesis of N-aryl morpholines is the nucleophilic aromatic

substitution reaction between an activated aryl halide and morpholine.

Aryl Halide +
Morpholine

Reaction = Solvent 4_(Ary|)morph0|ine Workup & Pure Product
Purification

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1338930?utm_src=pdf-body
https://www.benchchem.com/product/b1338930?utm_src=pdf-body
https://www.benchchem.com/product/b1338930?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

General workflow for N-aryl morpholine synthesis.

Procedure Outline:

o Reaction Setup: An appropriate aryl halide (e.g., a substituted fluoro- or chloro-nitrobenzene)
and morpholine are dissolved in a suitable solvent (e.g., DMSO, acetonitrile, or an alcohol).

o Base Addition: A base (e.g., K2COs, NazCOs, or an organic base like triethylamine) is added
to the mixture to act as a proton scavenger.

e Heating: The reaction mixture is heated to a temperature typically ranging from 80°C to
120°C and stirred for several hours until the reaction is complete, as monitored by
techniques like TLC or HPLC.

o Workup: Upon completion, the reaction mixture is cooled, and the product is isolated. This
often involves pouring the mixture into water to precipitate the product or extracting the
product with an organic solvent.

 Purification: The crude product is then purified, commonly by recrystallization from a suitable
solvent or by column chromatography.

Biological Activity and Signaling Pathways

There is no specific information available in the scientific literature regarding the biological
activity or the signaling pathways associated with 4-(3-Methyl-4-nitrophenyl)morpholine.

Generally, morpholine-containing compounds have a wide range of biological activities, and the
nitrophenyl group can also contribute to or be a precursor for biologically active moieties. The
nitroaromatic group is known to be a structural alert in medicinal chemistry, and its potential for
bioreduction to reactive intermediates is a factor to consider in drug design.

Conclusion

4-(3-Methyl-4-nitrophenyl)morpholine is a compound for which basic molecular identifiers
are known. However, a comprehensive profile of its physicochemical properties, detailed
experimental protocols for its synthesis and analysis, and any assessment of its biological
activity are not currently available in the public domain. Researchers interested in this
compound may need to perform their own experimental characterization. The data provided for

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1338930?utm_src=pdf-body
https://www.benchchem.com/product/b1338930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

related compounds can serve as a useful, albeit approximate, guide for such investigations.
Further research is required to fully elucidate the properties and potential applications of this
molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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